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Compound of Interest

Compound Name: Methyl 2-cyclopropylacetate

CAS No.: 34108-21-9

Cat. No.: B1267312

Get Quote

This in-depth guide provides a comprehensive analysis of the spectral data for methyl 2-
cyclopropylacetate (C₆H₁₀O₂), a key intermediate in the synthesis of various organic

compounds. Designed for researchers, scientists, and professionals in drug development, this

document offers a detailed examination of the Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, underpinned by fundamental principles and field-

proven insights.

Introduction
Methyl 2-cyclopropylacetate is a carboxylic acid ester characterized by the presence of a

cyclopropyl ring adjacent to an acetate functional group. The unique strained three-membered

ring of the cyclopropyl group imparts distinct chemical and physical properties to the molecule,

which are reflected in its spectral characteristics. Accurate interpretation of its NMR, IR, and

MS spectra is paramount for its unambiguous identification, purity assessment, and for

understanding its reactivity in chemical transformations. This guide will delve into the

theoretical basis for the observed spectral features and provide a detailed analysis of the

expected data.
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While experimental spectra for methyl 2-cyclopropylacetate are available in commercial

databases such as SpectraBase®, this guide will focus on a detailed interpretation of the

expected spectral data based on established principles of spectroscopy, providing a robust

framework for researchers working with this and similar molecules.[1]

Molecular Structure and Key Spectroscopic
Features
The structural formula of methyl 2-cyclopropylacetate is presented below. The key structural

features that dictate its spectral properties are the cyclopropyl ring, the methylene bridge, the

carbonyl group of the ester, and the methyl group of the ester.

Caption: Molecular structure of methyl 2-cyclopropylacetate.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. Both ¹H and ¹³C NMR provide critical information about the connectivity and chemical

environment of the atoms.

¹H NMR Spectroscopy: A Detailed Analysis
The proton NMR spectrum of methyl 2-cyclopropylacetate is expected to show distinct

signals for the different types of protons in the molecule. The chemical shifts are influenced by

the electron-withdrawing effect of the ester group and the unique electronic properties of the

cyclopropyl ring.

Experimental Protocol for ¹H NMR:

Sample Preparation: Dissolve approximately 5-10 mg of methyl 2-cyclopropylacetate in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Instrumentation: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.

Data Acquisition: Obtain a standard one-dimensional ¹H NMR spectrum with a sufficient

number of scans to achieve a good signal-to-noise ratio.
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Data Processing: Process the raw data by applying a Fourier transform, phasing, and

baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an

internal standard (e.g., TMS at 0 ppm).

Expected ¹H NMR Spectral Data:

Protons
Chemical Shift
(δ, ppm)
(Predicted)

Multiplicity Integration
Coupling
Constants (J,
Hz) (Predicted)

-CH₂-

(cyclopropyl ring)
0.1 - 0.5 Multiplet 4H

J-gem, J-cis, J-

trans

-CH- (cyclopropyl

ring)
0.8 - 1.2 Multiplet 1H

-CH₂- (acetate) 2.2 - 2.5 Doublet 2H ~7-8

-OCH₃ (ester) ~3.7 Singlet 3H

Interpretation of the ¹H NMR Spectrum:

Cyclopropyl Protons (-CH- and -CH₂-): The protons on the cyclopropyl ring are expected to

appear in the most upfield region of the spectrum (0.1 - 1.2 ppm). This is a characteristic

feature of cyclopropyl groups, where the ring current effect causes significant shielding. The

complex splitting pattern (multiplet) arises from geminal and cis/trans vicinal couplings

between the protons on the three-membered ring.

Acetate Methylene Protons (-CH₂-): The two protons of the methylene group adjacent to the

cyclopropyl ring and the carbonyl group are expected to resonate as a doublet in the range

of 2.2 - 2.5 ppm. The downfield shift is due to the deshielding effect of the neighboring

carbonyl group. The splitting into a doublet is a result of coupling with the single proton on

the cyclopropyl ring to which this group is attached.

Ester Methyl Protons (-OCH₃): The three protons of the methyl group of the ester are

chemically equivalent and are not coupled to any other protons. Therefore, they will appear

as a sharp singlet at approximately 3.7 ppm. This downfield chemical shift is characteristic of

protons on a carbon attached to an oxygen atom.
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¹H NMR Correlation Diagram
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(0.8-1.2 ppm)

CH₂

(0.1-0.5 ppm)

J-vicinal

CH₂

(2.2-2.5 ppm)

J-vicinal

OCH₃
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Caption: Predicted ¹H NMR correlations for methyl 2-cyclopropylacetate.

¹³C NMR Spectroscopy: Unraveling the Carbon Skeleton
The ¹³C NMR spectrum provides information about the number of non-equivalent carbon atoms

and their chemical environments.
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Experimental Protocol for ¹³C NMR:

The sample preparation and instrumentation are similar to that for ¹H NMR. A proton-decoupled

¹³C NMR spectrum is typically acquired to simplify the spectrum to a series of singlets, one for

each unique carbon atom.

Expected ¹³C NMR Spectral Data:

Carbon Atom Chemical Shift (δ, ppm) (Predicted)

-CH₂- (cyclopropyl ring) 5 - 15

-CH- (cyclopropyl ring) 15 - 25

-CH₂- (acetate) 35 - 45

-OCH₃ (ester) 50 - 55

C=O (ester) 170 - 175

Interpretation of the ¹³C NMR Spectrum:

Cyclopropyl Carbons (-CH- and -CH₂-): Similar to the protons, the carbon atoms of the

cyclopropyl ring are shielded and appear at unusually high field (5 - 25 ppm) compared to

other sp³ hybridized carbons.

Acetate Methylene Carbon (-CH₂-): The carbon of the methylene group is expected in the

range of 35 - 45 ppm.

Ester Methyl Carbon (-OCH₃): The methyl carbon of the ester typically appears around 50 -

55 ppm.

Carbonyl Carbon (C=O): The carbonyl carbon of the ester is the most deshielded carbon and

will appear significantly downfield, in the region of 170 - 175 ppm.

II. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation at specific frequencies corresponding to the vibrations of
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chemical bonds.

Experimental Protocol for IR Spectroscopy:

Sample Preparation: A thin film of the neat liquid sample can be placed between two salt

plates (e.g., NaCl or KBr).

Instrumentation: An FTIR spectrometer is used to acquire the spectrum.

Data Acquisition: A background spectrum is first recorded, followed by the spectrum of the

sample. The final spectrum is presented as percent transmittance versus wavenumber

(cm⁻¹).

Expected IR Absorption Bands:

Wavenumber (cm⁻¹) Vibration Functional Group

~3080 C-H stretch Cyclopropyl C-H

2950-2850 C-H stretch Aliphatic C-H

~1740 C=O stretch Ester carbonyl

~1200-1150 C-O stretch Ester C-O

~1020 C-C stretch Cyclopropyl ring

Interpretation of the IR Spectrum:

C-H Stretching Vibrations: The spectrum will show characteristic C-H stretching absorptions

for the sp³ hybridized carbons of the acetate and methyl groups (2950-2850 cm⁻¹). A key

feature to look for is the C-H stretch of the cyclopropyl ring, which typically appears at a

higher frequency (~3080 cm⁻¹) than normal alkane C-H stretches.

Carbonyl Stretching Vibration (C=O): The most intense and characteristic absorption in the

IR spectrum will be the C=O stretch of the ester group, expected around 1740 cm⁻¹. This

strong absorption is a definitive indicator of the presence of a carbonyl group.
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C-O Stretching Vibration: A strong absorption band corresponding to the C-O stretching

vibration of the ester group is expected in the region of 1200-1150 cm⁻¹.

Cyclopropyl Ring Vibrations: The cyclopropyl ring itself has characteristic skeletal vibrations,

often appearing around 1020 cm⁻¹.

III. Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol for Mass Spectrometry:

Sample Introduction: The sample is introduced into the mass spectrometer, typically via gas

chromatography (GC-MS) for a volatile compound like methyl 2-cyclopropylacetate.

Ionization: The molecules are ionized, commonly using Electron Ionization (EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z).

Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Expected Mass Spectrum Fragmentation:

Molecular Ion (M⁺): The molecular ion peak is expected at an m/z value corresponding to the

molecular weight of the molecule, which is 114.14 g/mol .[1]

Key Fragmentation Pathways:

Loss of the methoxy group (-OCH₃): A significant fragment at m/z 83 would result from the

loss of the methoxy radical.

Loss of the methoxycarbonyl group (-COOCH₃): A fragment at m/z 55 would correspond to

the cyclopropylmethyl cation.

McLafferty Rearrangement: While less common for esters without a longer alkyl chain, the

possibility of rearrangements should be considered.
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Cleavage of the cyclopropyl ring: The strained cyclopropyl ring can undergo fragmentation,

leading to smaller fragment ions.

Mass Spectrometry Fragmentation Pathway

[M]⁺˙
m/z 114 [M - OCH₃]⁺

m/z 83

- •OCH₃

[C₄H₇]⁺
m/z 55- •COOCH₃

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for methyl 2-cyclopropylacetate in EI-MS.

Conclusion
The comprehensive spectral analysis of methyl 2-cyclopropylacetate provides a clear and

unambiguous method for its identification and characterization. The ¹H and ¹³C NMR spectra

reveal the detailed carbon-hydrogen framework, with the characteristic upfield shifts of the

cyclopropyl group being a key diagnostic feature. The IR spectrum confirms the presence of

the ester functional group through its strong carbonyl absorption. Finally, mass spectrometry

provides the molecular weight and a predictable fragmentation pattern that further corroborates

the structure. This guide serves as a valuable resource for scientists and researchers, enabling

them to confidently interpret the spectral data of this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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